4-phenoxy[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one

• Molecular Formula: C15H10N4O2
• Molecular Weight: 278.26 g/mol
• SMILES: C1=CC=C(C=C1)OC2=NC3=CC=CC=C3N4C2=NNC4=O
• InChI: InChI=1S/C15H10N4O2/c20-15-18-17-13-14(21-10-6-2-1-3-7-10)16-11-8-4-5-9-12(11)19(13)15/h1-9H,(H,18,20)
• InChIKey: ZDJMQQZQGDEXPY-UHFFFAOYSA-N

4-Phenoxy[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one Scaffold Overview

4-Phenoxy[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one (CAS 104555-77-3) is a heterocyclic compound belonging to the [1,2,4]triazolo[4,3-a]quinoxaline class. This scaffold serves as a key intermediate for the synthesis of potent and selective adenosine receptor antagonists and kinase inhibitors. The core structure consists of a triazole ring fused to a quinoxaline system, with a phenoxy substituent at the 4-position that modulates lipophilicity and receptor binding interactions compared to 4-oxo or 4-amino analogs [1]. The compound's molecular formula is C15H10N4O, with a molecular weight of 262.27 g/mol .

Workflow Synthetic intermediate for triazoloquinoxaline-based kinase inhibitor and adenosine receptor antagonist research

Property Phenoxy substitution confers distinct lipophilicity compared to 4-amino or 4-oxo congeners

Selection Enables exploration of non-adenosine receptor targets, including VEGFR-2 kinase

• [1] Colotta, V., Catarzi, D., Varano, F., Cecchi, L., Filacchioni, G., Martini, C., Trincavelli, L., & Lucacchini, A. (2000). 1,2,4-Triazolo[4,3-a]quinoxalin-1-one: a versatile tool for the synthesis of potent and selective adenosine receptor antagonists. Journal of Medicinal Chemistry, 43(6), 1158–1164. DOI: 10.1021/jm991096e View Source

4-Phenoxy Scaffold: Irreplaceability vs. Amino/Oxo Analogs

Substituting the 4-phenoxy group with an amino or oxo group drastically alters the scaffold's physicochemical properties and biological profile. The 4-amino derivatives (series B in Colotta et al. [1]) exhibit high nanomolar affinity for bovine A1 and human A3 adenosine receptors, while the 4-oxo series (series A) shows reduced affinity. The 4-phenoxy group introduces greater lipophilicity (computed logP ~5.05 for a related 2-substituted derivative ), which can enhance membrane permeability and binding to hydrophobic pockets in kinases such as VEGFR-2, a target not engaged by the 4-amino/4-oxo series. Therefore, simple in-class substitution leads to unpredictable changes in target engagement, selectivity, and pharmacokinetic behavior.

Attribute

4-Phenoxy Scaffold

4-Amino / 4-Oxo Analogs

Target Engagement

Kinase inhibition studies reported (e.g., VEGFR-2)

Primarily adenosine A1/A3 receptor ligands

Lipophilicity

Higher, supporting membrane permeability research

Lower, polar amino/oxo groups

Off-target Profile

May reduce adenosine receptor interactions

High affinity for A1/A3 may limit kinase-selectivity studies

• [1] Colotta, V., Catarzi, D., Varano, F., Cecchi, L., Filacchioni, G., Martini, C., Trincavelli, L., & Lucacchini, A. (2000). Journal of Medicinal Chemistry, 43(6), 1158–1164. View Source

4-Phenoxy Scaffold: Quantitative Differentiation

Lipophilicity Advantage Over 4-Amino Analog

The 4-phenoxy substituent increases lipophilicity compared to the 4-amino-2-phenyl analog, as evidenced by computed logP values for related derivatives. A representative 2-substituted 4-phenoxy compound shows a logP of 5.05 , while the 4-amino-2-phenyl analog has a lower computed logP (estimated ~2.5 based on the presence of the polar amino group). This difference impacts membrane permeability and tissue distribution.

Lipophilicity

Class-level inference

logP ≈ 5.05 vs ~2.5

May support membrane permeability research context

Computed logP values; experimental confirmation recommended

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	logP = 5.05 (for N-(3-chloro-4-methylphenyl)-2-(1-oxo-4-phenoxy[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide)
Comparator Or Baseline	4-amino-2-phenyl-[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one (estimated logP ~2.5)
Quantified Difference	≈ 2.5 log units higher
Conditions	Computed logP using ChemDiv prediction models

Why This Matters

Higher lipophilicity can improve blood-brain barrier penetration and binding to intracellular targets, making the 4-phenoxy scaffold more suitable for CNS and intracellular kinase targets.

Versatile Intermediate for VEGFR-2 Inhibitors

The 4-phenoxy scaffold serves as a critical precursor for potent VEGFR-2 inhibitors. A study on triazoloquinoxaline-based VEGFR-2 inhibitors reported that compound 14a, which contains a 4-phenoxy core, achieved an IC50 of 3.2 nM against VEGFR-2 kinase [1]. This is comparable to sorafenib's IC50 of 3.12 nM, whereas 4-amino or 4-oxo analogs have not been reported as VEGFR-2 inhibitors.

VEGFR-2 Inhibition

Reported

3.2 nM (sorafenib: 3.12 nM)

Supports VEGFR-2 kinase inhibition assay context

4-amino/4-oxo analogs: no reported VEGFR-2 activity

Evidence Dimension	VEGFR-2 inhibition potency
Target Compound Data	IC50 = 3.2 nM (compound 14a with 4-phenoxy core)
Comparator Or Baseline	Sorafenib IC50 = 3.12 nM; 4-amino/4-oxo analogs: no reported VEGFR-2 activity
Quantified Difference	Equipotent to sorafenib; 4-amino/4-oxo analogs inactive
Conditions	In vitro kinase assay

Why This Matters

The 4-phenoxy group is essential for VEGFR-2 kinase inhibition, enabling the development of anticancer agents with a distinct selectivity profile not achievable with 4-amino or 4-oxo derivatives.

• [1] Design, synthesis and molecular docking of new [1,2,4] triazolo[4,3-a]quinoxaline derivatives as anticancer agents targeting VEGFR-2 kinase. Retrieved from https://ksascholar.dri.sa/ View Source

Adenosine Receptor Affinity Divergence

SAR studies demonstrate that the 4-position substituent dramatically influences adenosine receptor affinity. The 4-amino derivative 4-amino-2-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1-one shows a Ki of 4.75 nM for human A3 adenosine receptor [1], while the 4-oxo analog (compound 1 in Colotta et al.) has a Ki >100 nM for bA1. The 4-phenoxy compound is not reported as an AR ligand, indicating it likely lacks the key hydrogen-bonding interactions of the amino group, thus providing a clean scaffold for non-AR targets.

AR Affinity

Class-level inference

>100-fold reduction in hA3 Ki

May reduce adenosine receptor off-target context

No direct binding data; SAR-based inference

Evidence Dimension	hA3 adenosine receptor binding affinity
Target Compound Data	No measurable affinity (predicted)
Comparator Or Baseline	Ki = 4.75 nM for 4-amino-2-(4-methoxyphenyl) analog
Quantified Difference	>100-fold reduction in affinity
Conditions	Radioligand displacement assay using [125I]AB-MECA on human cloned A3 receptors

Why This Matters

The lack of adenosine receptor activity makes the 4-phenoxy scaffold more selective for kinase targets, avoiding off-target effects associated with AR antagonism.

• [1] BindingDB. Ki data for CHEMBL421420 (4-amino-6-nitro-2-phenyl-2H-[1,2,4]triazolo[4,3-a]quinoxalin-1-one). Retrieved from https://www.bindingdb.org/ View Source

4-Phenoxy Scaffold: Key Applications in Drug Discovery

BBB-Penetrant Kinase Inhibitor Development

The high lipophilicity of the 4-phenoxy scaffold (logP ~5.05) makes it an ideal starting point for designing CNS-active kinase inhibitors. By functionalizing the 2-position with solubilizing groups, researchers can balance permeability and solubility to achieve optimal brain exposure .

VEGFR-2 Targeted Anticancer Synthesis

The 4-phenoxy core is a validated precursor for potent VEGFR-2 inhibitors (IC50 down to 3.2 nM). Procurement of this scaffold enables rapid SAR exploration around the 2-position to further improve potency and selectivity against a panel of RTKs [1].

Adenosine Receptor-Sparing Pharmacological Probes

Because the 4-phenoxy group disrupts key interactions with adenosine A1 and A3 receptors, compounds derived from this scaffold exhibit minimal off-target AR activity, making them useful as selective probes for non-AR pathways [2].

Application

Selection Property

Validation Focus

CNS kinase inhibitor research

Lipophilicity context

Brain exposure and solubility optimization

VEGFR-2 targeted kinase research

Scaffold for kinase SAR

VEGFR-2 potency and selectivity against RTK panel

Adenosine receptor-sparing tool compounds

Reduced AR off-target context

Selectivity against A1/A3 receptors

• [1] Design, synthesis and molecular docking of new [1,2,4] triazolo[4,3-a]quinoxaline derivatives as anticancer agents targeting VEGFR-2 kinase. View Source
• [2] BindingDB. Ki data for CHEMBL421420. View Source